1,5-Dimethyl-N-[[1-(prop-2-enoylamino)cyclobutyl]methyl]pyrazole-3-carboxamide

• IUPAC Name: 1,5-dimethyl-N-[[1-(prop-2-enoylamino)cyclobutyl]methyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C14H20N4O2/c1-4-12(19)16-14(6-5-7-14)9-15-13(20)11-8-10(2)18(3)17-11/h4,8H,1,5-7,9H2,2-3H3,(H,15,20)(H,16,19)
• InChI Key: WOWPKVHUIBJFHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C(=O)NCC2(CCC2)NC(=O)C=C
• Molecular Formula: C14H20N4O2
• Molecular Weight: 276.33 g/mol
• CAS No.: 2418722-09-3

Description

Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms. Cycloalkanes, like cyclobutane in this compound, are cyclic hydrocarbons, meaning that the carbons of the molecule are arranged in the form of a ring.

Synthesis Analysis

Pyrazoles can be synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with a carbonyl system. As for cycloalkanes, they are often found in nature or can be created in a laboratory.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of both a pyrazole and a cyclobutane ring. Pyrazole has a five-membered ring with two nitrogen atoms, while cyclobutane has a four-membered carbon ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrazoles can undergo a variety of reactions due to the presence of nitrogen atoms. Cycloalkanes, being saturated hydrocarbons, are generally less reactive.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement and substitution of the pyrazole and cyclobutane rings. Pyrazoles generally have a molar mass of 68.079 g·mol−1.

Mechanism of Action

The mechanism of action would depend on the specific use of this compound. Pyrazoles are known to have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Future Directions

The future directions for research on this compound could involve exploring its potential applications in various fields, given the wide range of uses of pyrazoles.